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Introduction

Fluorosulfonic acid (HSOsF), also known as fluorosulfuric acid, is a formidable superacid,
boasting an acidity approximately one thousand times greater than that of pure sulfuric acid.[1]
Its remarkable protonating ability, combined with its utility as a fluorinating agent and catalyst,
has cemented its role in a diverse range of chemical applications, from industrial processes to
intricate organic syntheses.[2][3] This guide provides a comprehensive overview of the core
physical and chemical properties of fluorosulfonic acid, detailed experimental protocols, and
critical safety information tailored for the research and development community.

Physical and Chemical Properties

Fluorosulfonic acid is a colorless, fuming liquid that is soluble in polar organic solvents like
nitrobenzene and acetic acid, but poorly soluble in nonpolar solvents.[3] Its strong acidity is a
defining characteristic, enabling it to dissolve nearly all organic compounds that can act as
even weak proton acceptors.[3]

Table 1: Physical Properties of Fluorosulfonic Acid
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Property Value References
Molecular Formula HSOsF (or FHOsS) [4]
Molecular Weight 100.07 g/mol [3]
Appearance .Cok.)rless to light yellow fuming 2]
liquid
Odor Choking, irritating [2]
Density 1.726 - 1.73 g/cm?3 at 25°C [3]
Melting Point -89.0°C to -87.3°C [3]
Boiling Point 162.7°C to 165.5°C [3114]
Vapor Pressure 2.5 mmHg at 25°C
Vapor Density 3.5 (vs. air) [5]

ble 2: Acidi LTI | : :

Property Value References
Hammett Acidity (Ho) -15.1 [6]

pKa -10 (approx.)

Self-ionization (K at 298 K) 4.0 x 10-8

I(E;\:ZZ::J;/ of Vaporization 55 7 KI/mol

Standard Entropy (S°) 297.26 J/(mol-K) (gas, 1 bar)

Table 3: Spectroscopic Data
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. Peak Assignments and
Technique . References
Observations

Peaks observed at 1082 cm~1
and 810 cm~1. The 1082 cm~!

Raman Spectroscopy peak is attributed to the FSOs~  [7][8]
ion, which appears in the

presence of water.

The IR spectrum provides
information on vibrational

Infrared (IR) Spectroscopy modes, including S-O [4]
stretching, SOz bending, and
S-F stretching.

Fluorine-19 is a highly
sensitive nucleus for NMR.
The chemical shift of fluorine in
HSOsF is influenced by its

1°F NMR Spectroscopy electronic environment. [9]
General ranges for
organofluorine compounds are
broad, from approximately -50
to -220 ppm.

The proton in HSOsF is highly
1H NMR Spectroscopy deshielded due to the extreme
acidity.

Chemical Reactivity and Key Reactions
Acidity and Superacidity

Fluorosulfonic acid's potent acidity stems from the high electronegativity of the fluorine atom,
which stabilizes the resulting fluorosulfate anion (FSOs™) after proton donation. It is classified
as a superacid, a medium in which the chemical potential of the proton is higher than in 100%
sulfuric acid.
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A hallmark of its superacidic nature is its reaction with the Lewis acid antimony pentafluoride
(SbFs) to form "Magic Acid.” This even stronger protonating agent is capable of protonating
extremely weak bases, including alkanes, which has enabled foundational studies in
carbocation chemistry.[10]

Fluorosulfonic Acid

(HSOsF)

Magic Acid
(H2SOsF+ SbFe™)

Antimony Pentafluoride
(SbFs)

Ll
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Caption: Formation of Magic Acid from its constituent Brgnsted and Lewis acids.

Hydrolysis

Fluorosulfonic acid reacts violently with water in a highly exothermic hydrolysis reaction,
producing sulfuric acid and hydrogen fluoride (HF).[6] This reactivity necessitates stringent
exclusion of moisture during its handling and storage.

Violent Reaction

H2S0a4 + HF

Click to download full resolution via product page

Caption: The violent hydrolysis of fluorosulfonic acid upon contact with water.

Self-lonization

Similar to sulfuric acid, fluorosulfonic acid undergoes self-ionization, establishing an
equilibrium between the protonated acid and the fluorosulfate anion.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.researchgate.net/publication/278308730_e-EROS_Encyclopedia_of_Reagents_for_Organic_Synthesis
https://www.benchchem.com/product/b1217915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217915?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Fluorosulfuric_acid
https://www.benchchem.com/product/b1217915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217915?utm_src=pdf-body
https://www.benchchem.com/product/b1217915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

m«» [H2SOs3F]* + [SOsF]~

Click to download full resolution via product page

Caption: Autoprotolysis (self-ionization) equilibrium of fluorosulfonic acid.

Experimental Protocols
Synthesis of Fluorosulfonic Acid

The most common industrial and laboratory-scale synthesis of fluorosulfonic acid involves
the direct reaction of anhydrous hydrogen fluoride (HF) with sulfur trioxide (SO3).[3][4]

Methodology:

o Reaction Setup: The reaction is typically performed in a reactor designed to handle highly
corrosive materials. For industrial production, liquid sulfur trioxide and liquid hydrogen
fluoride are introduced into a distillation column where they react.[8] On a laboratory scale,
the reaction can be carried out by passing anhydrous HF gas through liquid SOs or by
reacting the two in a suitable inert solvent.

o Temperature Control: The reaction is highly exothermic. The temperature must be
maintained below 100°C to prevent unwanted side reactions and control the reaction rate.[3]
This is often achieved by cooling the reactor.

 Purification: The crude fluorosulfonic acid is then purified to remove unreacted starting
materials and byproducts.
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Caption: General workflow for the synthesis and purification of fluorosulfonic acid.

Purification by Distillation

The preferred method for purifying fluorosulfonic acid is column distillation, often under
reduced pressure (vacuum distillation).[7][11] This technique separates the acid from impurities
with different boiling points.

Methodology:

o Apparatus: A vacuum distillation setup is assembled using glassware inspected for any
defects, as the process involves reduced pressure.[12] All ground glass joints must be
properly greased to ensure a tight seal. A stir bar is essential for smooth boiling, as boiling
stones are ineffective under vacuum.[12]
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Procedure: The crude acid is placed in the distillation flask. The system is connected to a
vacuum source, and the pressure is reduced before heating begins.[13] This initial step
removes highly volatile impurities.

Heating: The flask is then heated gently. The fluorosulfonic acid fraction is collected at its
boiling point corresponding to the pressure of the system.

Shutdown: After collection, the apparatus is cooled to room temperature before the vacuum
is slowly released. The vacuum source is turned off last.[12]

Key Experiment: Friedel-Crafts Alkylation Catalyst

Fluorosulfonic acid is an effective catalyst for Friedel-Crafts alkylation reactions, an important

C-C bond-forming process in organic synthesis. The following protocol is a representative

example of the alkylation of an aromatic compound using an alcohol as the alkylating agent,

catalyzed by a strong acid like sulfuric acid, which is analogous to how fluorosulfonic acid
would be used.[14][15]

Methodology: Alkylation of 1,4-dimethoxybenzene with t-butyl alcohol[15]

Reaction Setup: In a flask, 1,4-dimethoxybenzene is dissolved in glacial acetic acid and t-
butyl alcohol.

Catalyst Addition: The flask is cooled in an ice bath. Concentrated sulfuric acid (as the
catalyst) is added dropwise while stirring, maintaining the low temperature to control the
exothermic reaction.[15]

Reaction: After the addition is complete, the ice bath is removed, and the mixture is stirred at
room temperature to allow the reaction to proceed to completion.

Workup and Isolation: The reaction is quenched by adding ice and cold water, which causes
the product, 1,4-di-t-butyl-2,5-dimethoxybenzene, to precipitate.[5] The solid product is then
collected by filtration and washed with water and cold methanol to remove residual acids and
unreacted starting materials.[5][14]

Safety, Handling, and Disposal
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Fluorosulfonic acid is extremely corrosive and toxic.[6] It causes severe burns to the skin,
eyes, and respiratory tract.[16] Inhalation can lead to pulmonary edema.[14] Its violent reaction
with water to produce HF presents a significant additional hazard.[6]

Handling:
e Always work in a well-ventilated fume hood.[17]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(consult manufacturer data), a flame-resistant lab coat, and a face shield with safety
goggles.[17]

e Ensure an eyewash station and safety shower are immediately accessible.

o Keep containers tightly closed and store in a cool, dry, well-ventilated area away from
incompatible materials, especially water and bases.[17]

« Crucially, to avoid a violent reaction, always add acid to water, never the other way around.
[17]

Spill Response:

o For small spills, absorb with an inert material like sand or vermiculite. Do not use
combustible materials like sawdust.[14]

o For larger spills, evacuate the area and consult emergency procedures.[14]
Disposal:
» Fluorosulfonic acid waste must be treated as hazardous.

¢ Neutralization should be performed with extreme caution by trained personnel. The acid
should be slowly added to a large volume of cold water or an ice/water slurry, followed by
careful neutralization with a base such as sodium bicarbonate or calcium hydroxide.[6] This
process is highly exothermic and generates toxic fumes.

 All neutralized waste and contaminated materials must be disposed of according to local,
state, and federal regulations.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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